
An In-depth Technical Guide to 4-Amino-3,5-
dimethoxybenzoic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
4-Amino-3,5-dimethoxybenzoic

acid

Cat. No.: B044546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of 4-
Amino-3,5-dimethoxybenzoic acid (CAS No. 123039-72-5), a substituted benzoic acid

derivative. This document details its physical and chemical characteristics, provides an

experimental protocol for its synthesis, and outlines its safety information. The information is

presented to support its application in research, particularly in organic synthesis and drug

development.

Core Chemical Properties
4-Amino-3,5-dimethoxybenzoic acid is a multifaceted organic compound with the molecular

formula C₉H₁₁NO₄ and a molecular weight of 197.19 g/mol .[1] Its structure, featuring an

aromatic ring substituted with amino, methoxy, and carboxylic acid functional groups, makes it

a valuable intermediate in the synthesis of more complex molecules.

Physical and Chemical Data Summary
A compilation of the available physical and chemical data for 4-Amino-3,5-dimethoxybenzoic
acid is presented in the tables below for ease of reference and comparison.
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Identifier Value

IUPAC Name 4-Amino-3,5-dimethoxybenzoic acid

CAS Number 123039-72-5

Molecular Formula C₉H₁₁NO₄

Molecular Weight 197.19 g/mol [1]

Physical Property Value

Boiling Point 384.1±42.0 °C (Predicted)[1]

Melting Point Data not available

Solubility Data not available

Synthesis and Experimental Protocols
The synthesis of 4-Amino-3,5-dimethoxybenzoic acid can be achieved through the

displacement of bromine atoms from a dibrominated precursor, followed by methylation. The

following is a representative experimental protocol derived from established synthetic routes.[2]

Synthesis of 4-Amino-3,5-dimethoxybenzoic acid from 4-
Amino-3,5-dibromobenzoic acid
This process involves the reaction of 4-amino-3,5-dibromobenzoic acid with an alkali methylate

in the presence of a copper(I) oxide catalyst.

Materials:

4-Amino-3,5-dibromobenzoic acid

Alkali methylate (e.g., sodium methylate)

Copper(I) oxide (Cu₂O)

Dimethylformamide (DMF) or Dimethylacetamide (DMAc)
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Sodium hydroxide solution

Suitable solvent for extraction (e.g., ethyl acetate)

Hydrochloric acid

Procedure:

In a reaction vessel, combine 4-amino-3,5-dibromobenzoic acid, a molar equivalent of

copper(I) oxide, and the chosen solvent (dimethylformamide or dimethylacetamide).

Add the alkali methylate to the mixture.

Heat the reaction mixture to facilitate the replacement of the bromine atoms with methoxy

groups. The reaction progress can be monitored by techniques such as thin-layer

chromatography (TLC).

Upon completion of the reaction, heat the residue with an alkali solution, such as sodium

hydroxide, and then filter the mixture.

Acidify the filtrate to a pH between 5 and 6 using hydrochloric acid to precipitate the crude 4-
Amino-3,5-dimethoxybenzoic acid.

Isolate the product by filtration or extraction with a suitable organic solvent.

Wash the isolated product with water and dry to yield the final compound.

A process for the preparation of a related compound, methyl 4-(dimethylamino)-3,5-

dimethoxybenzoate, has been described which involves the initial synthesis of 4-amino-3,5-
dimethoxybenzoic acid. In one example, this process yielded 313 g (88%) of 4-amino-3,5-
dimethoxybenzoic acid.[2]
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General Workflow for Synthesis and Purification

Starting Material:
4-Amino-3,5-dibromobenzoic acid

Reaction with Alkali Methylate
and Cu2O Catalyst

Reagents

Work-up:
Alkali Treatment and Filtration

Reaction Completion

Acidification to pH 5-6

Filtrate

Isolation:
Filtration or Extraction

Precipitation

Washing and Drying

Crude Product

Final Product:
4-Amino-3,5-dimethoxybenzoic acid

Purification (e.g., Recrystallization)

Characterization (Spectroscopy, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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